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Compound of Interest

Compound Name: 1-Methyl-3-propylbenzene

Cat. No.: B093027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and key reactions of 1-methyl-3-propylbenzene (also known as m-propyltoluene). The
information is presented to support research, development, and safety management in a
laboratory and industrial setting.

Chemical and Physical Properties

1-Methyl-3-propylbenzene is an aromatic hydrocarbon with a methyl and a propyl! substituent
on the benzene ring.[1] It is a colorless liquid with a characteristic aromatic odor.[1] Its primary

applications are as a solvent and as an intermediate in the synthesis of other chemicals.[1][2] It
is also found in some fuel formulations and coatings.[1]

Table 1: Physical and Chemical Properties of 1-Methyl-3-propylbenzene
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Property Value Source
CAS Number 1074-43-7 [3][4]
Molecular Formula CioH14 [2][3]
Molecular Weight 134.22 g/mol [11[3114]
Appearance Colorl.ess' to almost colorless (3]
clear liquid

Density 0.86 g/cm?3 [3][5]
Boiling Point 181-182 °C [315]
Melting Point -82.58 °C [3]
Flash Point 56.0 °C [5]
Refractive Index 1.4910 to 1.4940 [3]

B Insoluble in water; soluble in
Solubility ) [1]
organic solvents

Vapor Pressure 1.0 £ 0.2 mmHg at 25°C [5]

LogP 4.20 (5]

Safety and Hazard Data

1-Methyl-3-propylbenzene is a flammable liquid and vapor.[6][7] It can cause skin and serious
eye irritation.[6][7] Inhalation may lead to respiratory tract irritation, coughing, headache,
dizziness, and drowsiness.[6] Ingestion can be fatal if the substance enters the airways.[6][8]
Prolonged or repeated exposure may cause damage to organs.[6]

Table 2: GHS Hazard Information for 1-Methyl-3-propylbenzene
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Hazard Statement GHS Classification Code Source
Flammable liquid and vapour H226 [7]
Toxic to aquatic life with long
_ H411 [9][10]
lasting effects
Causes skin irritation H315 [7]
Causes serious eye irritation H319 [7]
May be fatal if swallowed and
_ H304 [6][8]
enters airways
May cause respiratory irritation ~ H335 [6]
May cause drowsiness or
T H336 [6]
dizziness
May cause genetic defects H340 [6][8]
May cause cancer H350 [6]1[8]
Suspected of damaging fertilit
P _ g Y H361 [6]
or the unborn child
Causes damage to organs
through prolonged or repeated H372 [6]

exposure

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9]

o Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin with water

or shower. Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[7]
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 Ingestion: Do NOT induce vomiting. Immediately call a poison center or physician.[6]

Key Chemical Reactions and Methodologies

1-Methyl-3-propylbenzene undergoes typical reactions of alkyl-substituted aromatic
compounds, including oxidation, reduction, and electrophilic aromatic substitution.[11]

Key Reactions

Oxidation 3-Propylbenzoic acid

KMnQOas, Heat

1-Methyl-3-propylbenzene HNOs, H2S04 =m—> Nitro-1-methyl-3-propylbenzene isomers

Hz, Pd/C

Reduction 1-Methyl-3-propylcyclohexane

Click to download full resolution via product page

Key chemical transformations of 1-Methyl-3-propylbenzene.

Experimental Protocols

A common method for the synthesis of alkylbenzenes is the Friedel-Crafts alkylation. The
following is a generalized protocol for the synthesis of 1-methyl-3-propylbenzene from toluene
and a propylating agent.

Materials:
e Toluene
¢ 1-Chloropropane (or other suitable propylating agent)

e Anhydrous aluminum chloride (AICI3)
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e Dry ether (solvent)

e Hydrochloric acid (for workup)

e Sodium bicarbonate solution (for neutralization)
e Anhydrous magnesium sulfate (for drying)

» Round-bottom flask, condenser, dropping funnel, magnetic stirrer, heating mantle, separatory
funnel.

Procedure:

e Set up a dry round-bottom flask equipped with a magnetic stirrer, a condenser with a drying
tube, and a dropping funnel.

¢ Add anhydrous aluminum chloride to the flask.
e Add toluene to the dropping funnel.

o Cool the flask in an ice bath and slowly add the toluene to the aluminum chloride with
stirring.

 In a separate dropping funnel, add 1-chloropropane.

e Slowly add the 1-chloropropane to the stirred reaction mixture, maintaining a low
temperature.

» After the addition is complete, allow the mixture to stir at room temperature for a specified
time to complete the reaction.

e Pour the reaction mixture slowly onto crushed ice and concentrated hydrochloric acid to
decompose the catalyst.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer with water, then with a dilute sodium bicarbonate solution, and finally
with water again.
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» Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent and remove the solvent by distillation.
 Purify the product by fractional distillation.

The alkyl side chains of 1-methyl-3-propylbenzene can be oxidized to carboxylic acids using
a strong oxidizing agent like potassium permanganate.

Materials:

1-Methyl-3-propylbenzene

e Potassium permanganate (KMnQOa)

e Sodium carbonate

e Water

e Sodium bisulfite (NaHSO3) solution

e Concentrated hydrochloric acid (HCI)

e Round-bottom flask, condenser, heating mantle, magnetic stirrer, Hirsch funnel, Erlenmeyer
flask.

Procedure:

 In a round-bottom flask equipped with a condenser and magnetic stirrer, add potassium
permanganate, sodium carbonate, and water.

o Gently heat the mixture with stirring until the solids dissolve.
e Add 1-methyl-3-propylbenzene to the flask.

o Reflux the mixture with vigorous stirring for approximately 45-60 minutes. The purple color of
the permanganate will fade and a brown precipitate of manganese dioxide (MnOz) will form.

[1]
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 After the reflux is complete, cool the reaction mixture slightly.

e Add a solution of sodium bisulfite dropwise until the purple color of any remaining
permanganate disappears.[1]

« Filter the mixture while hot using a Hirsch funnel to remove the manganese dioxide
precipitate. Wash the solid with a small amount of hot water.[1]

e Cool the filtrate in an ice-water bath.

 Acidify the filtrate by adding concentrated hydrochloric acid dropwise until the pH is
approximately 2.[1]

o A white precipitate of 3-propylbenzoic acid will form.

o Collect the crystals by vacuum filtration using a Hirsch funnel, wash with a small amount of
cold water, and air dry.[1]

GC-MS is a suitable method for the analysis and quantification of volatile organic compounds
like 1-methyl-3-propylbenzene.

Materials and Equipment:

o Sample containing 1-methyl-3-propylbenzene dissolved in a suitable solvent (e.qg.,
hexane).

e Gas chromatograph coupled to a mass spectrometer (GC-MS).

e Capillary column suitable for volatile organic compounds (e.g., HP-5MS).
e Helium (carrier gas).

e Autosampler vials.

Procedure:

e Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent.
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e Instrument Setup:

o Set the GC oven temperature program. A typical program might start at a low temperature
(e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) to
elute all components.

o Set the injector temperature (e.g., 250°C) and detector temperature (e.g., 280°C).
o Set the carrier gas (helium) flow rate.

o Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-400) in electron
ionization (EI) mode.

e Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC.

o Separation and Detection: The components of the sample are separated based on their
boiling points and interaction with the capillary column. As each component elutes from the
column, it enters the mass spectrometer, where it is ionized and fragmented.

o Data Analysis:
o Identify the peak corresponding to 1-methyl-3-propylbenzene by its retention time.

o Confirm the identity by comparing the obtained mass spectrum with a reference library
spectrum (e.g., NIST).

o Quantify the amount of 1-methyl-3-propylbenzene by integrating the peak area and
comparing it to a calibration curve prepared from standards of known concentration.
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A generalized experimental workflow for GC-MS analysis.
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Spectral Data

Table 3: Spectral Data for 1-Methyl-3-propylbenzene

Data Type Key Features Source

Major peaks at m/z: 134 (M+),
Mass Spectrometry (GC-MS) 105. o1 [4]

Spectra available from
1H NMR chemical suppliers and

databases.

Spectra available from
13C NMR chemical suppliers and

databases.

Spectra available from
IR Spectroscopy chemical suppliers and [4]

databases.

This guide provides essential information for the safe handling and use of 1-methyl-3-
propylbenzene in a research and development context. For more detailed information, always
refer to the full Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to 1-Methyl-3-propylbenzene (CAS
1074-43-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093027#cas-number-1074-43-7-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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